2-(4-bromophenoxy)-N-(pyridin-4-ylmethyl)propanamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(pyridin-4-ylmethyl)propanamide
• InChI: InChI=1S/C15H15BrN2O2/c1-11(20-14-4-2-13(16)3-5-14)15(19)18-10-12-6-8-17-9-7-12/h2-9,11H,10H2,1H3,(H,18,19)
• InChI Key: WKMJFDOMIIUGJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=NC=C1)OC2=CC=C(C=C2)Br
• Molecular Formula: C15H15BrN2O2
• Molecular Weight: 335.20 g/mol

Description

2-(4-bromophenoxy)-N-(pyridin-4-ylmethyl)propanamide is an organic compound that features a bromophenoxy group and a pyridinylmethyl group attached to a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-bromophenoxy)-N-(pyridin-4-ylmethyl)propanamide typically involves the reaction of 4-bromophenol with 2-bromo-N-(4-pyridinylmethyl)propanamide under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-(4-bromophenoxy)-N-(pyridin-4-ylmethyl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the bromophenoxy group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF for nucleophilic substitution reactions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(4-bromophenoxy)-N-(pyridin-4-ylmethyl)propanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 2-(4-bromophenoxy)-N-(pyridin-4-ylmethyl)propanamide involves its interaction with specific molecular targets. The bromophenoxy group can engage in hydrophobic interactions, while the pyridinylmethyl group can form hydrogen bonds with target proteins or enzymes. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chlorophenoxy)-N-(4-pyridinylmethyl)propanamide
• 2-(4-fluorophenoxy)-N-(4-pyridinylmethyl)propanamide
• 2-(4-methylphenoxy)-N-(4-pyridinylmethyl)propanamide

Uniqueness

2-(4-bromophenoxy)-N-(pyridin-4-ylmethyl)propanamide is unique due to the presence of the bromine atom, which can significantly influence its reactivity and interactions with biological targets. The bromine atom can participate in halogen bonding, which is not possible with other halogens like chlorine or fluorine. This unique feature can enhance the compound’s binding affinity and specificity for certain molecular targets.